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Compound of Interest

Compound Name: Sodium 2-ethylhexanolate

CAS No.: 38411-13-1

Cat. No.: B12652933

Get Quote

Executive Summary & Core Directive
Sodium 2-ethylhexanoate (SEH) is widely utilized as a salt-forming agent in antibiotic synthesis

(e.g., cephalosporins) and as a stabilizer in polymer chemistry.[1] However, its metabolic

dissociation into 2-ethylhexanoic acid (2-EHA) presents a significant reproductive hazard,

legally classified in the EU as Repr. 1B (H360D: May damage the unborn child).[2][3]

For researchers and drug developers, SEH is not merely a reagent; it is a Process Related

Impurity (PRI) with a strict Permitted Daily Exposure (PDE) threshold. This guide moves

beyond the standard Safety Data Sheet (SDS) to provide the mechanistic causality of its

toxicity, the logic for risk assessment, and a validated protocol for its quantification.

The Hazard Profile: Regulatory & Chemical Reality
While many SDSs historically listed SEH as Repr. 2 (Suspected), the regulatory consensus has

shifted toward the more severe Repr. 1B. This shift is driven by the structural and toxicological

homology between 2-EHA and Valproic Acid (VPA), a potent human teratogen.
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Regulatory Status Matrix
Jurisdiction Classification Hazard Statement Key Implication

EU (CLP/REACH) Repr. 1B

H360D: May damage

the unborn child.[2][3]

[4]

SVHC Candidate List.

Authorization may be

required for use.[5]

GHS (Global) Repr.[1] 1B or 2 H360D or H361d

Requires strict

containment;

prohibited in

cosmetics (EU).

ICH M7/Q3C
Class 3 Solvent /

Impurity
N/A

PDE limits apply if

residues persist in

drug substances.

Critical Note: In physiological conditions (pH 7.4), Sodium 2-ethylhexanoate dissociates

completely. Therefore, all toxicological data for 2-ethylhexanoic acid (CAS: 149-57-5) applies

directly to the sodium salt.

Mechanistic Toxicology: The "Why" Behind H360D
To control the risk, one must understand the mechanism. The reprotoxicity of SEH is not

random; it follows two distinct, convergent molecular pathways that disrupt embryogenesis.

Pathway A: The Valproic Acid (VPA) Analogy (HDAC
Inhibition)
2-EHA is a structural analogue of VPA. Like VPA, it acts as a Histone Deacetylase Inhibitor

(HDACi).

Causality: Inhibition of HDACs prevents the deacetylation of histone tails.
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Effect: This leads to chromatin hyperacetylation, causing the unscheduled activation of

transcription factors (specifically HOX genes) that control axial patterning during

development.

Result: Neural tube defects and skeletal malformations.

Pathway B: Maternal Zinc Sequestration
Unlike many direct teratogens, 2-EHA also acts indirectly via maternal homeostasis.

Causality: 2-EHA induces the expression of Metallothionein (MT) in the maternal liver.[6]

Effect: MT binds circulating Zinc (Zn) aggressively, sequestering it in the maternal liver.

Result: This creates a transient Zinc deficiency in the embryo. Since Zinc is a cofactor for

DNA polymerase and transcription factors, the rapidly dividing fetal cells undergo apoptosis.

Visualization of Toxicity Pathways
The following diagram illustrates the convergent toxicity of SEH metabolites.
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Figure 1: Convergent pathways of Sodium 2-Ethylhexanoate developmental toxicity: Direct

epigenetic alteration (Left) and Indirect nutritional deprivation (Right).

Risk Assessment: Calculating the Safety Margin
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In pharmaceutical development, SEH is treated as a non-mutagenic impurity with threshold

effects. You must calculate the Permitted Daily Exposure (PDE) to justify specifications.

The PDE Formula (ICH Q3C/Q3D)
Parameter Selection for SEH

Critical Study: Developmental toxicity in rats (Fisher 344).[7]

NOAEL (No Observed Adverse Effect Level):100 mg/kg/day (Based on skeletal

variations/fetal weight reduction).[8] Note: Some studies suggest 250 mg/kg, but 100 mg/kg

is the conservative standard for regulatory filing.

Weight Adjustment: 50 kg (Standard human).

Uncertainty Factors (F):

F1 (Interspecies - Rat to Human): 5

F2 (Intraspecies - Variability): 10

F3 (Duration): 1 (Developmental studies are considered "short term" but cover the critical

window, usually treated as 1 or adjusted to 10 depending on chronic usage intent). Let's use

10 for a conservative chronic medication approach.

F4 (Severe Toxicity): 1 (Already a reproductive study).

F5 (NOAEL vs LOAEL): 1.

Calculation:
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Interpretation: If the maximum daily dose of your drug is 1 g, the limit for SEH would be 1.0%

(10,000 ppm). However, ALARA (As Low As Reasonably Achievable) principles usually dictate

limits <0.5% or lower to avoid "Warning" labels on the final drug product.

Analytical Protocol: Determination of SEH Residues
Standard HPLC is often insufficient due to the lack of a strong chromophore in 2-EHA. The gold

standard for validation is Gas Chromatography (GC-FID) after acidic liberation and extraction.

Method Principle
Sodium 2-ethylhexanoate is non-volatile. It must be converted to the free acid (2-EHA) using

strong acid, then extracted into an organic solvent (e.g., Ethyl Acetate or Isooctane) for GC

analysis.

Validated Workflow (USP <467> Adaptation)
Reagents:

Hydrochloric Acid (3N)

Internal Standard: 3-Cyclohexylpropionic acid (or Valeric acid)

Extraction Solvent: Ethyl Acetate (HPLC Grade)

Step-by-Step Protocol:

Sample Preparation:

Weigh 100 mg of Drug Substance into a centrifuge tube.

Add 2.0 mL of 3N HCl. Vortex until dissolved (converts salt to free acid).
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Extraction:

Add 5.0 mL of Ethyl Acetate containing the Internal Standard (0.5 mg/mL).

Shake vigorously for 5 minutes.

Centrifuge at 3000 rpm for 5 minutes to separate phases.

Analysis:

Inject 1 µL of the upper organic layer into the GC.

GC Parameters:

Column: DB-FFAP or equivalent (Nitroterephthalic acid modified polyethylene glycol) -

essential for analyzing free fatty acids without tailing.

Carrier Gas: Helium @ 2 mL/min.

Injector: 220°C, Split ratio 10:1.

Detector (FID): 250°C.

Oven Program: 100°C (hold 1 min)

Ramp 10°C/min to 220°C

Hold 5 min.
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Figure 2: Sample preparation workflow for the quantification of Sodium 2-Ethylhexanoate

residues.
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Safe Handling & Control Measures
Given the Repr. 1B status, standard "lab coat and gloves" are insufficient for handling pure

SEH powder.

Engineering Controls
Powder Handling: Must be performed in a Powder Containment Hood or Glove Box. HEPA

filtration is required to prevent dust generation.

Solids: Weighing must be done in a closed balance enclosure.

Personal Protective Equipment (PPE)
Respiratory: If outside containment, a P3 (EU) or N100 (US) respirator is mandatory.

Dermal: 2-EHA is lipophilic and absorbs through skin.

Recommended:Butyl Rubber (0.7mm) or Viton.

Avoid: Standard thin Nitrile gloves (breakthrough time for 2-EHA can be <15 mins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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